Cas no 917610-03-8 (Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester)
917610-03-8 structure
Product Name:Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester
CAS No:917610-03-8
MF:C14H27N3O2
MW:269.383083581924
CID:785597
PubChem ID:90478024
Update Time:2025-04-19
Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester
- N-[1-(3-AZETIDINYL)-4-PIPERIDINYL]-N-METHYL-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
- 917610-03-8
- F78397
- TERT-BUTYL (1-(AZETIDIN-3-YL)PIPERIDIN-4-YL)(METHYL)CARBAMATE
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- Inchi: 1S/C14H27N3O2/c1-14(2,3)19-13(18)16(4)11-5-7-17(8-6-11)12-9-15-10-12/h11-12,15H,5-10H2,1-4H3
- InChI Key: UGQCSTQDTAYZFV-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N(C)C1CCN(CC1)C1CNC1)=O
Computed Properties
- Exact Mass: 269.21032711g/mol
- Monoisotopic Mass: 269.21032711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.8Ų
Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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